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Compound of Interest

Compound Name: N-Nitrosodiisobutylamine-d4

Cat. No.: B15136746 Get Quote

An In-depth Technical Guide to N-Nitrosodiisobutylamine-d4

This guide provides a comprehensive overview of the physical and chemical properties of N-
Nitrosodiisobutylamine-d4, tailored for researchers, scientists, and professionals in drug

development. It includes key data, general experimental protocols, and conceptual diagrams to

illustrate its application and biological significance.

Core Physical and Chemical Properties
N-Nitrosodiisobutylamine-d4 is the deuterated form of N-Nitrosodiisobutylamine, a

nitrosamine compound recognized for its carcinogenic effects.[1][2] The deuterium labeling

makes it a valuable internal standard for quantitative analysis in various research and

development applications.[3]

General and Chemical Data
The following table summarizes the primary chemical identifiers and properties of N-
Nitrosodiisobutylamine-d4.
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Property Value Citations

Chemical Name
N,N-Bis(2-methylpropyl-1,1-

d2)nitrous amide

Synonyms

2-Methyl-N-(2-methylpropyl)-N-

nitroso-1-propanamine-d4;

Diisobutylnitrosamine-d4; N,N-

Diisobutylnitrosamine-d4; N-

Nitroso-di-iso-butylamine-d4

[1][4]

Molecular Formula C₈H₁₄D₄N₂O [1][3]

Molecular Weight 162.27 g/mol [1][3]

CAS Number 1794897-96-3 [1][3][5]

Appearance Neat; Clear Brown Oil [1][4]

Purity >95% (by GC) [6]

Physical Properties (Data based on non-deuterated
analog)
Detailed physical property data for the deuterated compound is limited. The following table

presents data for the non-deuterated analog, N-Nitrosodiisobutylamine (CAS: 997-95-5), which

serves as a close proxy.

Property Value Citations

Boiling Point 237.7 ± 9.0 °C at 760 mmHg [7][8][9]

Density 0.92 ± 0.1 g/cm³ at 20 °C [7][9]

Flash Point 97.5 °C [8]

Vapor Pressure 0.04 mmHg [10]

Refractive Index 1.458 (Estimate) [8]

Solubility
Slightly soluble in Chloroform,

Ethyl Acetate, Methanol
[7]
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Handling and Storage
Proper handling and storage are critical for maintaining the integrity of the compound and

ensuring laboratory safety.

Condition Recommendation Citations

Storage Temperature
Refrigerator (2-8°C) or Freezer

(-20°C)
[3][4][6]

Storage Conditions
Store in an amber vial under

an inert atmosphere.
[4][7]

Shipping Conditions
Shipped at ambient

temperature.
[4][11]

Experimental Protocols and Applications
N-Nitrosodiisobutylamine-d4 is primarily utilized as an internal standard in analytical

chemistry, particularly for mass spectrometry-based quantification of its non-deuterated

counterpart in complex matrices.

General Workflow for Quantitative Analysis by LC-
MS/MS
The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass

spectrometry as it corrects for variations in sample preparation and instrument response. The

workflow below illustrates a typical application.
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Caption: General workflow for using N-Nitrosodiisobutylamine-d4 as an internal standard.
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Toxicological Profile and Biological Relevance
N-nitroso compounds are a class of chemicals known for their carcinogenic potential.[1][12]

While specific metabolic pathways for N-Nitrosodiisobutylamine are not detailed in the provided

results, the general mechanism of action for carcinogenic nitrosamines is well-established and

involves metabolic activation to highly reactive intermediates that can damage DNA.

Conceptual Pathway of Nitrosamine Carcinogenesis
The diagram below illustrates the generally accepted bioactivation pathway for nitrosamines,

leading to their carcinogenic effects. This is a conceptual representation and not specific to the

iso-butyl form.
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Caption: Conceptual pathway of nitrosamine bioactivation and its carcinogenic effect.

Safety and Hazard Information
N-nitrosamines as a class are considered potent carcinogens and should be handled with

extreme care.[12] The non-deuterated analog is harmful if swallowed and may cause skin and

eye irritation.[10][12] Users must refer to the specific Safety Data Sheet (SDS) for N-
Nitrosodiisobutylamine-d4 before handling and use appropriate personal protective

equipment (PPE) in a controlled laboratory setting.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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